Cas no 5160-02-1 (Lake Red CBA (Technical Grade))

• Product Name: Lake Red CBA (Technical Grade)
• CAS No: 5160-02-1
• MF: C₃₄H₂₄BaCl₂N₄O₈S₂
• MW: 888.939359664917
• MDL: MFCD01941571
• CID: 45577
• PubChem ID: 87572038
• Update Time: 2026-05-14

Lake Red CBA (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Lakered CBA
• Pigment Red 53:1
• RED TONER C
• C.I. PIGMENT RED 53:1
• Pigment 53:1, Laker Red
• Pigment 53:1, Laker Redneat
• Pigment red 53:1 (D & C red no. 9) - CI 15585:1
• 1-(4-Chloro-o-sulfo-5-tolylazo)-2-naphthol Barium Salt
• 1860red
• AKA204
• C.I. Pigment Red 9
• cred9
• D and C red 9
• D and C Red No. 9
• Red 53:1
• red1860
• redlakec
• redno204
• redzhb
• Toner
• C.I. 15585:1
• Barium 5-chloro-4-methyl-2-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]benzenesulfonate
• JINGUANGHONGC
• Lake Red CBA
• Brilliant Red
• Carnation Red
• Hamilton Red
• Astro Orange
• Potomac Red
• Red Scarlet
• Atomic Red
• Lake Red C Barium Toner
• Desert Red
• D&C Red 9
• Cosmetic DVR
• Scarlet Toner Y
• Segnale Red LC
• Pigment Red CD
• Vulcan Red LC
• Segnale Red LCG
• Vulcafor Red 2R
• Segnale Red LCL
• Lutetia Red CLN
• Bronze Red RO
• Red Toner Z
• Latexol Scarlet R
• Paridine Red LCL
• Irgalite Red CBT
• Irgalite Red MBC
• Irgalite Red CBR
• Irgalite Red CBN
• Red ZhB
• Bronze Scarlet CA
• Lake Red C
• R
• Lake Red CBA (Technical Grade)

• MDL： MFCD01941571
• Inchi： 1S/2C17H13ClN2O4S.Ba/c2*1-10-8-14(16(9-13(10)18)25(22,23)24)19-20-17-12-5-3-2-4-11(12)6-7-15(17)21;/h2*2-9,21H,1H3,(H,22,23,24);/q;;+2/p-2/b2*20-19+;
• InChI Key： POJOORKDYOPQLS-FFRZOONGSA-L
• SMILES： [Ba+2].ClC1=C([H])C(=C(C([H])=C1C([H])([H])[H])/N=N/C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C21)O[H])S(=O)(=O)[O-].ClC1=C([H])C(=C(C([H])=C1C([H])([H])[H])/N=N/C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C21)O[H])S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 887.94700
• Monoisotopic Mass: 887.946502
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 51
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• Topological Polar Surface Area: 221

Experimental Properties

• Color/Form: Red powder with yellow light
• Density: 1.48
• Melting Point: 343-345 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: <0.01 g/100 mL at 18 ºC
• PSA: 221.06000
• LogP: 11.81500
• Color index: 15585
• Solubility: Slightly soluble in water \ ethanol and 10% sodium hydroxide hot solution, insoluble in benzene and acetone

Lake Red CBA (Technical Grade) Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301-H373
• Warning Statement： P260-P264-P270-P301+P310+P330-P314-P405-P501
• Hazardous Material transportation number：1564
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S22-S36/37/39
• RTECS：DB5500000
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Safety Term：S22-S36/37/39
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Additional information on Lake Red CBA (Technical Grade)

Comprehensive Technical Overview of Lake Red CBA (Technical Grade) (CAS No. 5160-02-1)

Lake Red CBA (CAS No. 5160-02-1) is a high-performance synthetic organic pigment widely utilized in industrial applications due to its excellent color strength, lightfastness, and chemical stability. As a technical grade pigment, it meets stringent quality standards for use in coatings, plastics, inks, and other specialized formulations. The compound's molecular structure ensures vibrant red hues, making it a preferred choice for manufacturers seeking durable and cost-effective coloring solutions.

In recent years, the demand for Lake Red CBA has surged, driven by its compatibility with eco-friendly formulations. With increasing global focus on sustainable pigments and low-VOC (volatile organic compound) products, this pigment aligns with regulatory trends such as REACH and EPA guidelines. Its heat resistance (up to 180°C) and weather resistance properties make it ideal for outdoor applications, including automotive coatings and construction materials.

From a chemical perspective, CAS No. 5160-02-1 belongs to the azo pigment class, characterized by nitrogen double-bonded structures that enhance chromatic properties. Unlike conventional dyes, Lake Red CBA exhibits minimal migration, ensuring color consistency in polymer matrices. Analytical studies confirm its low heavy metal content, addressing growing consumer concerns about toxicity in colorants. This attribute has propelled its adoption in toys, food packaging (indirect contact), and cosmetics where safety is paramount.

Innovations in pigment dispersion technology have further optimized the performance of Lake Red CBA. Advanced grinding techniques now enable nanoparticle-sized distributions, improving opacity and reducing binder requirements. Industry forums frequently highlight its cost-performance ratio, especially when compared to cadmium-based alternatives. Recent patent filings reveal novel applications in digital printing inks, where its rheological stability supports high-resolution output.

Environmental impact remains a critical discussion point. Lake Red CBA demonstrates biodegradability under controlled conditions, though industrial users must adhere to wastewater treatment protocols. Research published in the Journal of Applied Polymer Science (2023) notes its low ecological accumulation, scoring favorably in OECD 301D tests. These findings resonate with brands targeting circular economy compliance and ESG (Environmental, Social, and Governance) reporting metrics.

Market analysts project steady growth for technical grade pigments like Lake Red CBA, citing expansion in Asia-Pacific textile and packaging sectors. Its ability to blend with bio-based resins positions it as a future-proof solution amid shifting raw material trends. Quality certifications such as ISO 9001 and Ecolabel further validate its industrial relevance. For formulation engineers, key considerations include pH stability (optimal range 5–9) and compatibility with UV stabilizers for extended service life.

Emerging applications in 3D printing filaments showcase the versatility of CAS No. 5160-02-1. Its thermal stability prevents degradation during extrusion, while maintaining color fidelity post-printing. Technical datasheets emphasize a particle size distribution of 0.2–0.8 microns for uniform dispersion. These attributes address frequent search queries regarding pigment selection for additive manufacturing, a niche yet rapidly growing segment.

To ensure optimal performance, manufacturers recommend storing Lake Red CBA in moisture-controlled environments below 30°C. Bulk procurement typically involves customizable particle treatments (e.g., resin-coated or hydrophilic variants) to match specific application needs. Industry workshops frequently address troubleshooting topics like color streaking prevention or viscosity management in high-solid systems, reflecting practical challenges encountered by end-users.

In conclusion, Lake Red CBA (CAS No. 5160-02-1) represents a technologically advanced pigment solution balancing performance, sustainability, and regulatory compliance. Its evolving applications across traditional and cutting-edge industries underscore its enduring value in the global colorants market.